3-((4-((3-Fluorophenyl)amino)pyrimidin-2-yl)amino)benzamide

• Molecular Formula: C17H14FN5O
• Molecular Weight: 323.32 g/mol
• IUPAC Name: 3-[[4-(3-fluoroanilino)pyrimidin-2-yl]amino]benzamide
• InChI: InChI=1S/C17H14FN5O/c18-12-4-2-6-14(10-12)21-15-7-8-20-17(23-15)22-13-5-1-3-11(9-13)16(19)24/h1-10H,(H2,19,24)(H2,20,21,22,23)
• InChI Key: QEAKQZWSKOMZSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=NC=CC(=N2)NC3=CC(=CC=C3)F)C(=O)N

Description

GW759710A is a chemical compound known for its role as an inhibitor of firefly luciferase (FLuc). It has a molecular formula of C₁₇H₁₄FN₅O and a molecular weight of 323.32 grams per mole

Preparation Methods

The synthetic routes and reaction conditions for GW759710A are not extensively detailed in the available literature. it is known that the compound can be synthesized through a series of organic reactions involving the appropriate starting materials and reagents. Industrial production methods would likely involve optimization of these synthetic routes to ensure high yield and purity of the final product .

Chemical Reactions Analysis

GW759710A undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert GW759710A into reduced forms.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts that facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

GW759710A has several scientific research applications, including:

Bioluminescence Assays: As an inhibitor of firefly luciferase, GW759710A is used in bioluminescence assays to study enzyme activity and gene expression.

Drug Discovery: The compound is utilized in high-throughput screening assays to identify potential drug candidates.

Molecular Biology: GW759710A is employed in molecular biology research to investigate protein-protein interactions and cellular signaling pathways.

Mechanism of Action

The mechanism of action of GW759710A involves its inhibition of firefly luciferase. The compound binds to the enzyme and prevents it from catalyzing the oxidation of luciferin, which is necessary for the production of light in bioluminescence assays. This inhibition allows researchers to study the activity of firefly luciferase and its role in various biological processes .

Comparison with Similar Compounds

GW759710A can be compared with other similar compounds that inhibit firefly luciferase. Some of these similar compounds include:

GW7647: Another inhibitor of firefly luciferase with a different molecular structure.

GW501516: A compound with similar inhibitory effects but distinct chemical properties.

The uniqueness of GW759710A lies in its specific binding affinity and inhibitory potency, which make it a valuable tool in bioluminescence research .